Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)
![Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/646450-62-6x300.png)
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties
Names and Identifiers
-
- Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
- 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
- DTXSID90435100
- 646450-62-6
- SCHEMBL5485312
-
- InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
- SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4
Computed Properties
- Exact Mass: 338.15447
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 338.15428940g/mol
- Heavy Atom Count: 25
- Complexity: 434
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 51.14
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature
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Alei Liu,Hong Lin,Wenwei Tang,Zesen Lin,Weina Zhang,Zhengjian Qi,Xiaofei Gu,Yueqi Mo,Lintao Hou J. Mater. Chem. C, 2020,8, 9303-9312
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Yumeng Zhang,Min Dai,Ke Liu,Yufeng Du,Quanchao Chang,Devendra P. Saroj RSC Adv., 2019,9, 30240-30248
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3. Back cover
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Masashi Ugawa,Hoyeon Lee,Thierry Baasch,Minho Lee,OkChan Jeong,Yong-Hoon Choi,Daewon Sohn,Thomas Laurell,Sadao Ota Analyst, 2022,147, 274-281
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F. Javier del Río,Jordi Riu,F. Xavier Rius Analyst, 2001,126, 1113-1117
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S. K. Shanuja,S. Iswarya,S. Rajasekaran,M. G. Dinesh,A. Gnanamani Photochem. Photobiol. Sci., 2018,17, 1229-1238
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Chi-An Chen,Yi-Min Chen,Ying-Sheng Huang,Dah-Shyang Tsai,Kwong-Kau Tiong,Pei-Chen Liao CrystEngComm, 2009,11, 2313-2318
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Changming Hu,Julian A. Serna,Frank Biedermann RSC Chem. Biol., 2023,4, 760-764
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